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Compound of Interest

Compound Name: Acetyl Pentapeptide-1

Cat. No.: B10821422

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl Pentapeptide-1 is a synthetic peptide with the sequence Ac-Arg-Lys-Asp-Val-Tyr-OH.
[1] In the field of dermatology and cosmetic science, it is recognized for its potential to soothe
sensitive skin and enhance the skin's natural defense mechanisms.[1] The proposed
mechanism of action involves the suppression of inflammatory mediators like interleukins,
which in turn reduces the activity of matrix metalloproteinases (MMPs) responsible for the
degradation of extracellular matrix proteins such as collagen and elastin.[1] Accurate and
robust analytical methods are crucial for the quality control, formulation development, and
pharmacokinetic studies of products containing Acetyl Pentapeptide-1. Liquid
chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique
for the precise identification and quantification of this peptide.

This document provides detailed application notes and protocols for the mass spectrometry
analysis of Acetyl Pentapeptide-1.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10821422?utm_src=pdf-interest
https://www.benchchem.com/product/b10821422?utm_src=pdf-body
https://www.researchgate.net/publication/334024555_Mass_spectral_analysis_of_acetylated_peptides_Implications_in_proteomics
https://www.researchgate.net/publication/334024555_Mass_spectral_analysis_of_acetylated_peptides_Implications_in_proteomics
https://www.researchgate.net/publication/334024555_Mass_spectral_analysis_of_acetylated_peptides_Implications_in_proteomics
https://www.benchchem.com/product/b10821422?utm_src=pdf-body
https://www.benchchem.com/product/b10821422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
Sequence Ac-Arg-Lys-Asp-Val-Tyr-OH [1]
Molecular Formula C32H51N9010 [1]
Molecular Weight 721.81 g/mol [1]
Purity >95% (typical for standards) [2]
Appearance White powder [1]

Theoretical Mass Spectrometry Data

The following table summarizes the theoretical mass-to-charge ratios (m/z) for the precursor
ion and the major fragment ions (b and y ions) of Acetyl Pentapeptide-1. N-terminal
acetylation is known to promote the formation of b-ions during fragmentation.[1][3]

lon Type Sequence Theoretical m/z
[M+H]+ Ac-Arg-Lys-Asp-Val-Tyr 722.8
[M+2H]2+ Ac-Arg-Lys-Asp-Val-Tyr 361.9
bl Ac-Arg 199.1
b2 Ac-Arg-Lys 327.2
b3 Ac-Arg-Lys-Asp 442.2
b4 Ac-Arg-Lys-Asp-Val 541.3
yl Tyr 182.1
y2 Val-Tyr 281.2
y3 Asp-Val-Tyr 396.2
y4 Lys-Asp-Val-Tyr 524.3

Note: The listed m/z values are for the singly charged ions unless otherwise specified. The
actual observed fragmentation pattern and ion intensities may vary depending on the
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instrument and experimental conditions.

Signaling Pathway

Acetyl Pentapeptide-1 is understood to modulate inflammatory responses in the skin. A
simplified representation of its proposed mechanism of action is the downregulation of
interleukin signaling, leading to reduced degradation of key skin matrix proteins.
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Acetyl Pentapeptide-1

IL-8 Secretion MMP-9 Activity Collagen & Elastin Degradation Skin Integrity

Inflammatory Stimuli
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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